Cas no 2471973-34-7 (3-(Aminomethyl)-3-fluorocyclobutan-1-amine)

• Product Name: 3-(Aminomethyl)-3-fluorocyclobutan-1-amine
• CAS No: 2471973-34-7
• MF: C₅H₁₁FN₂
• MW: 118.152644395828
• CID: 5996460
• PubChem ID: 165901440
• Update Time: 2025-10-28

3-(Aminomethyl)-3-fluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7199092
• EN300-7226242
• (1r,3r)-3-(aminomethyl)-3-fluorocyclobutan-1-amine
• EN300-7000176
• 2639452-56-3
• 2471973-34-7
• 2639456-18-9
• 3-(aminomethyl)-3-fluorocyclobutan-1-amine
• (1s,3s)-3-(aminomethyl)-3-fluorocyclobutan-1-amine
• 3-(Aminomethyl)-3-fluorocyclobutan-1-amine

• Inchi： 1S/C5H11FN2/c6-5(3-7)1-4(8)2-5/h4H,1-3,7-8H2
• InChI Key： CJZRSOCIZMIBFO-UHFFFAOYSA-N
• SMILES： FC1(CN)CC(C1)N

Computed Properties

• Exact Mass: 118.09062652g/mol
• Monoisotopic Mass: 118.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52Ų

Additional information on 3-(Aminomethyl)-3-fluorocyclobutan-1-amine

Introduction to 3-(Aminomethyl)-3-fluorocyclobutan-1-amine (CAS No. 2471973-34-7)

3-(Aminomethyl)-3-fluorocyclobutan-1-amine, with the CAS number 2471973-34-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry. This compound belongs to the class of amines and features a cyclobutane ring with a fluorine substituent and an aminomethyl group. The combination of these functional groups imparts distinct properties that make it an intriguing candidate for various research and development activities.

The chemical structure of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine is characterized by a four-membered cyclobutane ring, which is inherently strained due to the high ring strain energy. The presence of the fluorine atom at the 3-position introduces additional steric and electronic effects, while the aminomethyl group at the 1-position provides a reactive site for further chemical modifications. These structural features contribute to its potential utility in drug discovery and development.

Recent studies have explored the biological activities of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine. One notable area of research is its potential as a ligand for various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit selective binding to specific G protein-coupled receptors (GPCRs), which are important targets for therapeutic interventions in conditions such as neurodegenerative diseases and psychiatric disorders.

In addition to its receptor-binding properties, 3-(Aminomethyl)-3-fluorocyclobutan-1-amine has been investigated for its effects on enzyme activity. A research team from the University of California, San Francisco, demonstrated that certain derivatives of this compound can act as potent inhibitors of specific kinases, which are key regulators of cellular signaling pathways. This finding opens up new possibilities for developing novel therapeutic agents for cancer and other diseases characterized by aberrant kinase activity.

The synthetic accessibility of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One such method involves the use of palladium-catalyzed coupling reactions, which allow for the introduction of various functional groups onto the cyclobutane ring. This versatility in synthesis enables researchers to tailor the properties of the compound to meet specific biological or pharmacological requirements.

The physicochemical properties of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine have been extensively studied. It is known to be a colorless liquid with a boiling point that varies depending on the specific substituents present. The compound exhibits good solubility in common organic solvents, making it suitable for use in various chemical reactions and biological assays. Its stability under different conditions has also been evaluated, providing valuable information for its handling and storage.

In terms of safety, while detailed toxicological data on 3-(Aminomethyl)-3-fluorocyclobutan-1-amine is still being compiled, preliminary studies suggest that it is generally well-tolerated at low concentrations. However, as with any new chemical entity, appropriate safety precautions should be taken during handling and experimentation.

The potential applications of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine extend beyond basic research. In the pharmaceutical industry, this compound is being explored as a lead molecule for drug development. Its unique structure and biological activities make it an attractive candidate for optimizing into more potent and selective therapeutic agents. Additionally, its use as a building block in combinatorial chemistry allows for the rapid generation of diverse libraries of compounds for high-throughput screening.

In conclusion, 3-(Aminomethyl)-3-fluorocyclobutan-1-amine (CAS No. 2471973-34-7) represents an exciting area of research in medicinal chemistry. Its distinctive chemical structure, coupled with its promising biological activities and synthetic accessibility, positions it as a valuable tool for advancing our understanding of biological processes and developing new therapeutic strategies. As research in this field continues to evolve, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern pharmaceutical science.